Tert-butyl 4-(5-amino-1,3,4-thiadiazol-2-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(5-amino-1,3,4-thiadiazol-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C11H19N5O2S/c1-11(2,3)18-10(17)16-6-4-15(5-7-16)9-14-13-8(12)19-9/h4-7H2,1-3H3,(H2,12,13)
• InChI Key: UYCOBVUFFIQOFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NN=C(S2)N
• Molecular Formula: C11H19N5O2S
• Molecular Weight: 285.37 g/mol
• CAS No.: 244201-29-4

Description

“Tert-butyl 4-(5-amino-1,3,4-thiadiazol-2-yl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C11H19N5O2S. It is a derivative of thiadiazole.

Synthesis Analysis

The synthesis of “this compound” could involve the use of 2-Amino-5-tert-butyl-1,3,4-thiadiazole (ABTD) as an intermediate. ABTD is a thiadiazole derivative that inhibits the corrosion of brass in sea water samples. The synthesis could also involve the use of 1-Boc-piperazine, which undergoes Buchwald-Hartwig amination with various aryl halides to form corresponding amine derivatives.

Molecular Structure Analysis

The molecular weight of “this compound” is 285.37. The InChI code for the compound is provided in the references.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Characterization

• Tert-butyl 4-(5-amino-1,3,4-thiadiazol-2-yl)piperazine-1-carboxylate has been the focus of research for its synthesis and characterization. Studies have examined the synthesis methods, often involving condensation reactions, and characterized the compounds using techniques like X-ray diffraction, NMR, IR, and LCMS. For example, Sanjeevarayappa et al. (2015) synthesized a similar compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, and characterized it thoroughly, including its crystal structure details (Sanjeevarayappa et al., 2015).

Biological Evaluation

• The compound has been evaluated for various biological activities. Some research has focused on its antibacterial and anthelmintic properties. For instance, Sanjeevarayappa et al. (2015) found that their synthesized compound showed moderate anthelmintic activity and poor antibacterial activity (Sanjeevarayappa et al., 2015).

Antimicrobial and Larvicidal Properties

• Several studies have explored the antimicrobial and larvicidal activities of compounds related to this compound. Castelino et al. (2014) synthesized thiadiazolotriazin-4-ones and evaluated their mosquito-larvicidal and antibacterial properties, revealing moderate activities in these areas (Castelino et al., 2014).

Antiviral and Antitumor Activities

• Research has also been conducted on the antiviral and antitumor activities of related compounds. Holla et al. (1999, 2002) investigated compounds that showed antibacterial activity comparable to nitrofurazone and moderate antitumor activity against a panel of 60 tumor cell lines (Holla et al., 1999)(Holla et al., 2002).

Pharmaceutical Applications

• The compound's derivatives have been explored for potential pharmaceutical applications, especially as intermediates in the synthesis of biologically active compounds. Liu Ya-hu (2010) synthesized a derivative that serves as an important intermediate for benziimidazole compounds, which have various biological activities (Liu Ya-hu, 2010).

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. These indicate that it may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is a derivative of 2-amino-5-tert-butyl-1,3,4-thiadiazole (abtd), which is known to inhibit the corrosion of brass in sea water samples .

Mode of Action

As a derivative of ABTD, it might share similar chemical properties and interactions .

Result of Action

As a derivative of ABTD, it might share similar effects .

Action Environment

Abtd is known to inhibit the corrosion of brass in sea water samples, suggesting that it may be stable and active in such environments .

Biochemical Analysis

Biochemical Properties

Tert-butyl 4-(5-amino-1,3,4-thiadiazol-2-yl)piperazine-1-carboxylate plays a significant role in biochemical reactions, particularly in the inhibition of certain enzymes. This compound has been shown to interact with enzymes such as acetylcholinesterase and butyrylcholinesterase, inhibiting their activity. These interactions are crucial as they can modulate neurotransmitter levels in the nervous system, potentially leading to therapeutic applications in neurodegenerative diseases. Additionally, the compound’s thiadiazole ring is known to interact with various proteins, forming stable complexes that can alter protein function and signaling pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound has been observed to influence cell signaling pathways, particularly those involved in apoptosis and cell proliferation. By modulating the activity of key signaling molecules such as caspases and kinases, the compound can induce apoptosis in cancer cells while promoting cell survival in normal cells. Furthermore, it affects gene expression by altering the transcriptional activity of various genes involved in cell cycle regulation and metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. The compound binds to the active sites of target enzymes, inhibiting their catalytic activity. This binding is facilitated by hydrogen bonding and hydrophobic interactions between the thiadiazole ring and amino acid residues in the enzyme’s active site. Additionally, the compound can act as an allosteric modulator, altering the conformation of enzymes and proteins to enhance or inhibit their activity. These interactions can lead to changes in gene expression, as the compound can influence transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound is relatively stable under standard laboratory conditions, with minimal degradation observed over several weeks. Long-term studies have shown that the compound can have sustained effects on cellular function, particularly in in vitro models of neurodegenerative diseases and cancer. These effects include prolonged inhibition of enzyme activity and sustained changes in gene expression, leading to altered cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have neuroprotective effects, reducing the severity of symptoms in models of neurodegenerative diseases. At higher doses, the compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity. These adverse effects are likely due to the compound’s ability to inhibit essential enzymes and disrupt normal cellular processes. Threshold effects have been observed, with significant changes in cellular function occurring at specific dosage levels .

Metabolic Pathways

This compound is involved in several metabolic pathways. The compound is metabolized primarily in the liver, where it undergoes oxidation and conjugation reactions. Enzymes such as cytochrome P450 oxidases play a crucial role in the metabolism of this compound, converting it into more water-soluble metabolites that can be excreted in the urine. The compound can also affect metabolic flux by inhibiting key enzymes in metabolic pathways, leading to changes in metabolite levels and overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can diffuse across cell membranes due to its lipophilic nature, allowing it to reach intracellular targets. Additionally, transporters such as organic anion-transporting polypeptides (OATPs) and multidrug resistance proteins (MRPs) can facilitate the uptake and efflux of the compound, influencing its localization and accumulation within cells. These transport mechanisms are essential for the compound’s bioavailability and efficacy .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins. It can also be found in other cellular compartments, such as the nucleus and mitochondria, depending on the presence of targeting signals and post-translational modifications. These localization patterns are essential for the compound’s ability to modulate cellular processes and exert its biochemical effects .

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-1,3,4-thiadiazol-2-ylamine (9.27 g), Boc-piperazine (11.51 g), and K2HPO4 (13.4 g) in 30 ml of DMF is heated at 100° C. under argon for four hours, then cooled and added to 100 g of ice. The mixture is extracted with ethyl acetate, and the organic phase washed twice with water and dried (MgSO4). Following removal of the solvent under reduced pressure, the residue is flash chromatographed on silica using 4% methanol in dichloromethane to afford 8.32 g of the title compound as a solid. Recrystallization from 240 ml of 1:1 acetonitrile-toluene provides 6.65 g of solid.